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Compound of Interest

Compound Name:

4-

(Dimethylamino)phenyldiphenylph

osphine

Cat. No.: B1306617 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-
(Dimethylamino)phenyldiphenylphosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Dimethylamino)phenyldiphenylphosphine (CAS No. 739-58-2), a versatile

organophosphorus compound frequently used in organic synthesis and catalysis.[1][2]

Adherence to strict safety protocols is essential when working with this and other phosphine

ligands to mitigate potential hazards.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-
(Dimethylamino)phenyldiphenylphosphine is presented in Table 1. This data is essential for

understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-(Dimethylamino)phenyldiphenylphosphine
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Property Value Reference

Molecular Formula C₂₀H₂₀NP [1][3][4]

Molecular Weight 305.35 g/mol [3]

Appearance White to off-white solid/crystal [1]

Melting Point 151-154 °C

Purity ≥ 95% (GC) [1]

CAS Number 739-58-2 [3][4]

Hazard Identification and Classification
4-(Dimethylamino)phenyldiphenylphosphine is classified as a hazardous substance.[3][4] A

summary of its GHS classification is provided in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Source:[3][4]

Signal Word: Warning[4]

Hazard Pictogram:

alt text
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-
(Dimethylamino)phenyldiphenylphosphine to prevent skin and eye contact, and inhalation

of dust.[5]

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against dust particles

and splashes, preventing

serious eye irritation.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

subsequent irritation.[5] Gloves

should be inspected before

use and changed immediately

if contaminated.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of dust

particles, which may cause

respiratory irritation. Use in a

well-ventilated area or in a

fume hood.[5]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Safe Handling and Storage
Handling
Given that some phosphine ligands are air-sensitive, it is best practice to handle 4-
(Dimethylamino)phenyldiphenylphosphine in an inert atmosphere, such as in a glovebox or

using a Schlenk line, especially when in solution.[6][7]
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Caption: Workflow for Handling Air-Sensitive Solid Phosphine Ligands.
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Storage
Store 4-(Dimethylamino)phenyldiphenylphosphine in a tightly closed container in a cool,

dry, and well-ventilated area.[5] It is recommended to store the compound under an inert gas to

prevent degradation.

First Aid Measures
In the event of exposure, follow these first aid protocols.

Table 4: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if you feel unwell.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Spill and Disposal Procedures
Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safe cleanup.
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Caption: Spill Cleanup Procedure for Solid Hazardous Chemicals.

Experimental Protocol for Spill Cleanup:
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Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.[8]

Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant

gloves. For larger spills, respiratory protection (N95 mask) may be necessary.[9]

Contain the Spill: Prevent the spread of the solid material.

Clean Up:

Gently cover the spill with a plastic sheet or tarp to prevent dust from becoming airborne.

[10]

Carefully sweep or scoop the material into a designated, labeled waste container.[9][10]

Avoid creating dust.

Decontaminate:

Clean the spill area with a cloth dampened with soap and water.

Place all cleanup materials (gloves, wipes, etc.) into the hazardous waste container.

Disposal: Dispose of the waste according to institutional and local regulations for hazardous

chemical waste.[5]

Disposal
Dispose of unused 4-(Dimethylamino)phenyldiphenylphosphine and any contaminated

materials as hazardous waste in accordance with local, state, and federal regulations.[5]

Toxicological Information
Detailed toxicological studies for 4-(Dimethylamino)phenyldiphenylphosphine are not

readily available in the public domain. The primary known hazards are skin, eye, and potential

respiratory irritation.[3][4] For the related compound, triphenylphosphine, the oral LD50 in rats

is reported as 700 mg/kg, and it is known to cause serious eye damage and may cause an

allergic skin reaction.[11] Due to the lack of specific data for the title compound, it should be

handled with care, assuming it has a similar or greater toxicity profile.
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Conclusion
4-(Dimethylamino)phenyldiphenylphosphine is a valuable reagent that requires careful

handling due to its irritant properties and potential air sensitivity. By adhering to the safety

precautions, PPE recommendations, and handling protocols outlined in this guide, researchers

can minimize risks and ensure a safe laboratory environment. Always consult the most recent

Safety Data Sheet (SDS) from your supplier before use and follow all institutional safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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